Cas no 2548988-60-7 (3-methyl(1-{1,3thiazolo4,5-cpyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione)

• Product Name: 3-methyl(1-{1,3thiazolo4,5-cpyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione
• CAS No: 2548988-60-7
• MF: C₁₉H₁₉N₅O₂S₂
• MW: 413.51646065712
• CID: 5310862
• PubChem ID: 154830288
• Update Time: 2025-07-01

3-methyl(1-{1,3thiazolo4,5-cpyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, N-methyl-N-(1-thiazolo[4,5-c]pyridin-2-yl-4-piperidinyl)-, 1,1-dioxide
• 2548988-60-7
• 3-[methyl(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino]-1lambda,2-benzothiazole-1,1-dione
• AKOS040730629
• F6789-7552
• 3-[methyl(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino]-1??,2-benzothiazole-1,1-dione
• 3-methyl(1-{1,3thiazolo4,5-cpyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione

• Inchi： 1S/C19H19N5O2S2/c1-23(18-14-4-2-3-5-17(14)28(25,26)22-18)13-7-10-24(11-8-13)19-21-15-12-20-9-6-16(15)27-19/h2-6,9,12-13H,7-8,10-11H2,1H3
• InChI Key： MQYUHJNVGWZHAR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N(C)C1CCN(C2=NC3C=NC=CC=3S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 413.09801721g/mol
• Monoisotopic Mass: 413.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.0±65.0 °C(Predicted)
• pka: 3.48±0.40(Predicted)

Additional information on 3-methyl(1-{1,3thiazolo4,5-cpyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione

Introduction to the Compound CAS No. 2548988-60-7: 3-methyl(1-{1,3-thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione

The compound with CAS No. 2548988-60-7, known as 3-methyl(1-{1,3-thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione, is a novel and promising molecule in the field of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 3-methyl(1-{1,3-thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione is characterized by a complex arrangement of heterocyclic rings and functional groups. The core structure consists of a 1,2-benzothiazole ring fused with a dione moiety, which is further substituted with a methyl group and a piperidine ring. The piperidine ring is itself substituted with a 1,3-thiazolo[4,5-c]pyridine moiety. This intricate arrangement confers the compound with unique chemical properties and biological activities.

The synthesis of this compound typically involves several steps. One common approach is to start with the synthesis of the 1,2-benzothiazole core using appropriate starting materials such as o-aminothiophenol and an acid chloride. The resulting 1,2-benzothiazole can then be further functionalized by introducing the dione moiety through a condensation reaction. The piperidine ring can be introduced via a reductive amination or other suitable methods. Finally, the 1,3-thiazolo[4,5-c]pyridine moiety can be appended through a coupling reaction or other synthetic strategies.

Biological Activities and Therapeutic Potential

3-methyl(1-{1,3-thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione has been extensively studied for its potential therapeutic applications in various disease models. Recent research has highlighted its anti-inflammatory and anti-cancer properties.

In the context of inflammation, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-alpha and IL-6. These effects are attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-kB pathway. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In cancer research, 3-methyl(1-{1,3-thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione has demonstrated significant anti-tumor activity in both in vitro and in vivo models. It has been shown to induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. For instance, it can inhibit the PI3K/AKT pathway and activate the intrinsic apoptotic pathway through mitochondrial depolarization.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing this compound into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Future research will focus on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, combination therapy approaches are being explored to leverage the synergistic effects of this compound with other established treatments.

Conclusion

3-methyl(1-{1,3-thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)amino-1,2-benzothiazole-1,1-dione (CAS No. 2548988-60-7) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating inflammatory diseases and cancer make it an exciting area of ongoing research. As more clinical data becomes available, it is anticipated that this compound will play an important role in developing new therapeutic strategies for these conditions.